5,6-dimethyl-7-[(oxolan-2-yl)methyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• IUPAC Name: 5,6-dimethyl-7-(oxolan-2-ylmethyl)pyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C13H18N4O/c1-8-9(2)17(6-10-4-3-5-18-10)13-11(8)12(14)15-7-16-13/h7,10H,3-6H2,1-2H3,(H2,14,15,16)
• InChI Key: NNAQFXXSPQYLNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=NC=NC(=C12)N)CC3CCCO3)C
• Molecular Formula: C13H18N4O
• Molecular Weight: 246.31 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is based on a pyrrolo[2,3-d]pyrimidine core, which is a bicyclic system containing a pyrrole ring fused with a pyrimidine ring. The molecule also contains a dimethyl group and an oxolane ring attached to the pyrrolopyrimidine core.

Scientific Research Applications

Synthesis and Biological Activity

The compound, 5,6-dimethyl-7-[(oxolan-2-yl)methyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine, is part of a broader class of pyrrolo[2,3-d]pyrimidines, which have been explored for their various biological activities and potential applications in scientific research. While direct research on this specific compound is scarce, studies on structurally related compounds provide insights into the potential applications and significance of this class of compounds in scientific research.

• Antimicrobial and Insecticidal Potential : A study explored the synthesis of pyrimidine-linked pyrazole heterocyclics and evaluated their insecticidal and antibacterial potential. This research highlights the potential of pyrrolo[2,3-d]pyrimidines in developing new antimicrobial agents (Deohate & Palaspagar, 2020).

• Inhibitory Activity on Xanthine Oxidase : Another study focused on the synthesis of isomeric N-methyl-7-deazaguanines, which are structurally related to pyrrolo[2,3-d]pyrimidines, demonstrating their inhibitory activity on xanthine oxidase, a key enzyme involved in the metabolic breakdown of purines in humans, which is a potential target for gout treatment (Seela et al., 1984).

• Antifolate Inhibitors of Thymidylate Synthase : The synthesis of classical and nonclassical 2-amino-4-oxo-6-methyl-5-substituted pyrrolo[2,3-d]pyrimidine antifolate inhibitors of thymidylate synthase was investigated, providing a foundation for the development of antitumor agents. This underscores the relevance of pyrrolo[2,3-d]pyrimidines in cancer research and their potential therapeutic applications (Gangjee et al., 1999).

• Antifungal Activity : A study on the antifungal effect of 4-chloro-6-methoxy-N, N-dimethylpyrimidin-2-amine derivatives containing a heterocyclic compound on fungi like Aspergillus terreus and Aspergillus niger suggests the potential of pyrrolo[2,3-d]pyrimidines in developing new antifungal agents. The derivatives exhibited significant antifungal activity, highlighting their importance in addressing fungal infections (Jafar et al., 2017).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. Pyrrolo[2,3-d]pyrimidines are a class of compounds that have been studied for their potential biological activities, but the specific activities can vary widely depending on the exact structure of the compound.